Cas no 2034307-22-5 (1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole)

• Product Name: 1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole
• CAS No: 2034307-22-5
• MF: C₁₂H₁₃FN₄O₂S
• MW: 296.320624113083
• CID: 5376351
• Update Time: 2025-10-21

1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole

• Inchi： 1S/C12H13FN4O2S/c1-9-6-10(13)2-3-12(9)20(18,19)16-7-11(8-16)17-5-4-14-15-17/h2-6,11H,7-8H2,1H3
• InChI Key： SXSKYBDHMVGVAC-UHFFFAOYSA-N
• SMILES： N1(C2CN(S(C3=CC=C(F)C=C3C)(=O)=O)C2)C=CN=N1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.0±55.0 °C(Predicted)
• pka: 0.75±0.70(Predicted)

Additional information on 1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole

1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole: A Comprehensive Overview

The compound with CAS No. 2034307-22-5, commonly referred to as 1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a sulfonyl group attached to an azetidine ring and a triazole moiety. These structural elements contribute to its potential applications in drug design and materials science.

The sulfonyl group in the molecule plays a crucial role in modulating the compound's physicochemical properties, such as solubility and stability. Recent studies have demonstrated that sulfonylated compounds like this one exhibit enhanced bioavailability and selectivity when used as pharmacological agents. The azetidine ring, a four-membered nitrogen-containing heterocycle, adds rigidity to the molecule, which can be advantageous in optimizing drug-target interactions.

The triazole moiety is another key feature of this compound. Triazoles are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's binding affinity to biological targets. Recent research has highlighted the potential of triazole-containing compounds in inhibiting various enzymes and receptors, making them promising candidates for therapeutic development.

From a synthetic perspective, the preparation of 1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over the stereochemistry of the product.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a sulfonamide analog makes it a valuable tool in medicinal chemistry for exploring novel drug candidates. Additionally, the molecule's unique electronic properties make it suitable for use in advanced materials such as coordination polymers and metal-organic frameworks (MOFs).

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular dynamics simulations have provided insights into its conformational flexibility and binding modes with biological targets. These studies have been instrumental in guiding the design of more potent and selective derivatives.

Moreover, the incorporation of fluorine atoms into the molecule introduces additional complexity due to their electron-withdrawing effects and unique steric properties. This fluorinated structure not only enhances the compound's stability but also contributes to its distinct pharmacokinetic profile.

In conclusion, 1-[1-[(4-Fluoro-2-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a fascinating subject for both fundamental research and applied development.